Cas no 1862594-67-9 (2-Methyl-1-(oxolan-3-yl)butane-1,3-dione)

• Product Name: 2-Methyl-1-(oxolan-3-yl)butane-1,3-dione
• CAS No: 1862594-67-9
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5700181
• PubChem ID: 130503526
• Update Time: 2025-11-07

2-Methyl-1-(oxolan-3-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(oxolan-3-yl)butane-1,3-dione
• 1862594-67-9
• EN300-1125854

• Inchi： 1S/C9H14O3/c1-6(7(2)10)9(11)8-3-4-12-5-8/h6,8H,3-5H2,1-2H3
• InChI Key： QPOOBSIQLDJJSE-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(C(C)=O)C)=O)C1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 2-Methyl-1-(oxolan-3-yl)butane-1,3-dione

Introduction to 2-Methyl-1-(oxolan-3-yl)butane-1,3-dione (CAS No. 1862594-67-9)

2-Methyl-1-(oxolan-3-yl)butane-1,3-dione (CAS No. 1862594-67-9) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the class of diketones and features a butane dione backbone with a methyl group and an oxolan substituent. The presence of these functional groups imparts distinctive chemical properties, making it suitable for various applications in the fields of pharmaceuticals, materials science, and agrochemicals.

The molecular structure of 2-Methyl-1-(oxolan-3-yl)butane-1,3-dione is characterized by a four-carbon chain with two ketone groups at positions 1 and 3. The methyl group at position 2 adds to the compound's stability and reactivity, while the oxolan ring introduces cyclic ether functionality, enhancing its ability to participate in various chemical reactions. This combination of functional groups makes it an ideal candidate for use as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. Its ability to form stable complexes with other molecules has been leveraged in the creation of biodegradable polymers and nanoparticles, which are increasingly being used in targeted drug delivery applications. Additionally, its role as a precursor in the synthesis of bioactive compounds has been explored extensively in medicinal chemistry.

The physical and chemical properties of 2-Methyl-1-(oxolan-3-yl)butane-1,3-dione are well-documented. It exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it easy to handle in laboratory settings. The compound is also known for its relatively low toxicity, which further enhances its suitability for use in pharmaceutical applications.

In terms of synthesis, several methods have been reported for the preparation of 2-Methyl-1-(oxolan-3-yl)butane-1,3-dione. One common approach involves the oxidation of an appropriate alcohol derivative using oxidizing agents such as potassium permanganate or Jones reagent. Another method employs the Claisen condensation reaction, where an aldehyde reacts with an ester to form the desired diketone structure.

The application of this compound extends beyond pharmaceuticals. It has been utilized as a building block in the synthesis of advanced materials such as polyurethanes and polyesters, where its ability to form strong intermolecular bonds is highly advantageous. Furthermore, its role as a flavoring agent in the food industry has been explored due to its pleasant aroma profile.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound. Researchers have focused on developing catalysts that can facilitate its production under milder conditions, thereby reducing energy consumption and waste generation.

In conclusion, 2-Methyl-1-(oxolan-3-yL)butane-l , 3 -dione ( CAS No . 1862594 -67 -9 ) is a multifaceted compound with promising potential across various industries . Its unique chemical structure , coupled with its favorable physical properties , makes it an invaluable tool for scientists and engineers alike . As research continues to uncover new applications for this compound , its importance in modern chemistry is expected to grow significantly .